Cas no 2138243-58-8 (3-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl-4-methylbenzoic acid)

3-4-(Difluoromethyl)-1-ethyl-1H-pyrazol-3-yl-4-methylbenzoic acid is a fluorinated pyrazole derivative with applications in pharmaceutical and agrochemical research. Its structure features a difluoromethyl group, enhancing metabolic stability and bioavailability, while the ethyl-substituted pyrazole core contributes to selective binding interactions. The 4-methylbenzoic acid moiety further improves solubility and functional group compatibility. This compound is valued for its potential as an intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined chemical properties make it suitable for structure-activity relationship (SAR) studies and precision synthesis in medicinal chemistry.
3-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl-4-methylbenzoic acid structure
2138243-58-8 structure
Product Name:3-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl-4-methylbenzoic acid
CAS No:2138243-58-8
MF:C14H14F2N2O2
MW:280.269970417023
CID:5610311
PubChem ID:165486852
Update Time:2025-05-19

3-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]-4-methylbenzoic acid
    • EN300-841072
    • 2138243-58-8
    • 3-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl-4-methylbenzoic acid
    • Inchi: 1S/C14H14F2N2O2/c1-3-18-7-11(13(15)16)12(17-18)10-6-9(14(19)20)5-4-8(10)2/h4-7,13H,3H2,1-2H3,(H,19,20)
    • InChI Key: BFQWDHMMZHZMOS-UHFFFAOYSA-N
    • SMILES: FC(C1=CN(CC)N=C1C1C=C(C(=O)O)C=CC=1C)F

Computed Properties

  • Exact Mass: 280.10233402g/mol
  • Monoisotopic Mass: 280.10233402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55.1Ų

3-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl-4-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-841072-1g
3-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]-4-methylbenzoic acid
2138243-58-8
1g
$1357.0 2023-09-02
Enamine
EN300-841072-5g
3-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]-4-methylbenzoic acid
2138243-58-8
5g
$3935.0 2023-09-02
Enamine
EN300-841072-10g
3-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]-4-methylbenzoic acid
2138243-58-8
10g
$5837.0 2023-09-02
Enamine
EN300-841072-0.05g
3-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]-4-methylbenzoic acid
2138243-58-8 95%
0.05g
$1140.0 2024-05-21
Enamine
EN300-841072-0.1g
3-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]-4-methylbenzoic acid
2138243-58-8 95%
0.1g
$1195.0 2024-05-21
Enamine
EN300-841072-0.25g
3-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]-4-methylbenzoic acid
2138243-58-8 95%
0.25g
$1249.0 2024-05-21
Enamine
EN300-841072-0.5g
3-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]-4-methylbenzoic acid
2138243-58-8 95%
0.5g
$1302.0 2024-05-21
Enamine
EN300-841072-1.0g
3-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]-4-methylbenzoic acid
2138243-58-8 95%
1.0g
$1357.0 2024-05-21
Enamine
EN300-841072-2.5g
3-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]-4-methylbenzoic acid
2138243-58-8 95%
2.5g
$2660.0 2024-05-21
Enamine
EN300-841072-5.0g
3-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]-4-methylbenzoic acid
2138243-58-8 95%
5.0g
$3935.0 2024-05-21

Additional information on 3-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl-4-methylbenzoic acid

Comprehensive Overview of 3-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl-4-methylbenzoic acid (CAS No. 2138243-58-8): Properties, Applications, and Research Insights

The compound 3-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl-4-methylbenzoic acid (CAS No. 2138243-58-8) is a structurally unique pyrazole-derived benzoic acid with significant potential in pharmaceutical and agrochemical research. Its molecular framework combines a difluoromethyl group, an ethyl-substituted pyrazole, and a methylbenzoic acid moiety, making it a versatile intermediate for drug discovery and material science. This article delves into its chemical properties, synthesis pathways, and emerging applications while addressing trending topics like sustainable chemistry and AI-driven molecular design.

Chemically, 3-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl-4-methylbenzoic acid exhibits notable stability due to its fluorine-enhanced lipophilicity and hydrogen-bonding capabilities. The difluoromethyl group is particularly valued for its metabolic resistance, a feature increasingly sought after in bioactive compound development. Recent studies highlight its role in modulating enzyme inhibition, especially in targets related to inflammation and oncology, aligning with the growing demand for precision medicine solutions.

From a synthetic perspective, this compound is typically prepared via multistep organic reactions, including cross-coupling and cyclization techniques. Researchers are exploring green chemistry approaches to optimize its production, such as catalyst-free methods or microwave-assisted synthesis, reflecting the industry's shift toward eco-friendly practices. These advancements resonate with global searches for low-waste chemical processes and energy-efficient manufacturing.

In agrochemical applications, derivatives of 3-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl-4-methylbenzoic acid have shown promise as plant growth regulators or pest control agents. Its pyrazole core is known to interact with biological pathways in weeds and fungi, sparking interest in next-generation crop protection. This aligns with the surge in queries about climate-resilient agriculture and sustainable farming technologies.

The compound's structure-activity relationship (SAR) is a hot topic in computational chemistry, with AI-powered molecular modeling tools accelerating its optimization. Platforms like AlphaFold and quantum mechanics simulations are being leveraged to predict its interactions with biological targets, addressing the rising popularity of digital drug discovery. Such innovations cater to the demand for faster R&D cycles and cost-effective solutions in life sciences.

Regulatory and safety profiles of CAS No. 2138243-58-8 are under continuous evaluation. While it is not classified as hazardous under current guidelines, researchers emphasize proper handling protocols to ensure workplace safety—a concern frequently raised in laboratory safety-related searches. Documentation on its ecotoxicology and biodegradability is also expanding, responding to the emphasis on environmental impact assessments.

Market-wise, the demand for fluorinated pyrazole derivatives like this compound is projected to grow, driven by their utility in high-value pharmaceuticals and specialty chemicals. Analysts link this trend to broader interest in tailor-made intermediates and patent-expansion strategies, topics dominating industry reports and investor briefings.

In conclusion, 3-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl-4-methylbenzoic acid represents a compelling case study at the intersection of cutting-edge chemistry and applied science. Its multifaceted applications—spanning drug development, agrochemical innovation, and computational design—position it as a compound of enduring relevance. As research progresses, its role in addressing challenges like disease resistance and sustainable production will likely expand, offering rich opportunities for further exploration.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.